Cas no 86705-34-2 (4-(2-methoxyethoxy)benzene-1-thiol)

• Product Name: 4-(2-methoxyethoxy)benzene-1-thiol
• CAS No: 86705-34-2
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 4663204
• PubChem ID: 14794021
• Update Time: 2025-06-13

4-(2-methoxyethoxy)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethoxy)benzene-1-thiol
• Benzenethiol, 4-(2-methoxyethoxy)-

• Inchi： 1S/C9H12O2S/c1-10-6-7-11-8-2-4-9(12)5-3-8/h2-5,12H,6-7H2,1H3
• InChI Key： JFEPIPILNMOARY-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(OCCOC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-(2-methoxyethoxy)benzene-1-thiol

Introduction to 4-(2-methoxyethoxy)benzene-1-thiol (CAS No. 86705-34-2)

4-(2-methoxyethoxy)benzene-1-thiol, identified by its Chemical Abstracts Service (CAS) number 86705-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiol-containing aromatic ethers, characterized by its unique structural and functional properties. The presence of both a thiol (-SH) group and an ethoxyether (-OCH₂CH₂O-) moiety imparts distinct reactivity and potential applications in synthetic chemistry, medicinal chemistry, and material science.

The molecular structure of 4-(2-methoxyethoxy)benzene-1-thiol consists of a benzene ring substituted at the para position with a thiol group and an ortho position with a 2-methoxyethoxy group. This arrangement creates a molecule with potential for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development. The compound's solubility profile, influenced by the polar ether and thiol functionalities, allows for its use in various solvents, facilitating its incorporation into different chemical reactions and formulations.

In recent years, the interest in thiol-containing aromatic compounds has surged due to their role as key intermediates in the synthesis of bioactive molecules. The thiol group, known for its nucleophilic character, enables the formation of disulfide bonds, which are crucial in protein modification and redox signaling pathways. Additionally, the methoxyethoxy side chain enhances lipophilicity while maintaining solubility, making it an attractive feature for pharmacokinetic optimization.

One of the most compelling aspects of 4-(2-methoxyethoxy)benzene-1-thiol is its potential application in the development of novel therapeutic agents. Researchers have explored its utility as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in generating derivatives that interact with enzymes involved in metabolic pathways or signal transduction processes. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for specific biological activities.

Recent advancements in computational chemistry have further highlighted the significance of 4-(2-methoxyethoxy)benzene-1-thiol as a building block. Molecular modeling studies have predicted its binding affinity to certain protein targets, providing insights into its potential as an anti-inflammatory or anticancer agent. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation, streamlining the drug discovery process.

The synthesis of 4-(2-methoxyethoxy)benzene-1-thiol involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation of benzene derivatives followed by nucleophilic substitution with methoxyethanol or related reagents. The introduction of the thiol group at the para position is often achieved through palladium-catalyzed cross-coupling reactions or direct sulfur insertion techniques. These synthetic methodologies highlight the compound's versatility and accessibility for further functionalization.

From a material science perspective, 4-(2-methoxyethoxy)benzene-1-thiol has shown promise in the development of functional materials. Its aromatic core can be incorporated into polymers or nanoparticles to enhance thermal stability or electronic properties. Additionally, the thiol group enables covalent attachment to surfaces or biomolecules, making it useful in biosensing applications or surface modifications.

The safety and handling of 4-(2-methoxyethoxy)benzene-1-thiol are critical considerations in laboratory settings. While not classified as hazardous under standard conditions, proper precautions must be taken to prevent exposure to skin or eyes. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended during handling. Storage should be conducted in a cool, dry place away from incompatible substances like strong oxidizers.

The future prospects of 4-(2-methoxyethoxy)benzene-1-thiol are vast and multifaceted. Ongoing research aims to expand its applications in medicinal chemistry by exploring novel derivatives with enhanced bioavailability or targeted action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative uses for this compound across various therapeutic areas.

In conclusion,4-(2-methoxyethoxy)benzene-1-thiol (CAS No. 86705-34-2) represents a significant advancement in chemical research due to its unique structural features and versatile reactivity. Its role as a synthetic intermediate and potential therapeutic agent underscores its importance in both academic and industrial settings. As new methodologies emerge and our understanding deepens,this compound will continue to play a pivotal role in shaping future developments within pharmaceuticals and materials science.